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Compound of Interest

Compound Name:
tert-Butyl (2-amino-3-

phenylpropyl)carbamate

CAS No.: 943323-35-1

Cat. No.: B1288437

Get Quote

Introduction & Scope
Solriamfetol (marketed as Sunosi®) is a dopamine and norepinephrine reuptake inhibitor

(DNRI) indicated for excessive daytime sleepiness associated with narcolepsy and obstructive

sleep apnea.[1][2][3] Chemically, it is (R)-2-amino-3-phenylpropyl carbamate.[1][2][3][4][5][6][7]

Critical Nomenclature Clarification: The prompt requests the synthesis from "(R)-2-amino-3-

phenylpropyl carbamate." Note that this chemical name refers to the Solriamfetol free base

itself.[1] A synthesis starting from the final product is chemically null.[1] Therefore, this

Application Note addresses the two logical interpretations of this request for a drug

development audience:

De Novo Synthesis: The construction of the carbamate moiety starting from its metabolic

precursor, (R)-Phenylalaninol.[1]

Salt Formation & Crystallization: The conversion of the crude (R)-2-amino-3-phenylpropyl

carbamate (Free Base) into the Solriamfetol Hydrochloride drug substance.[1]
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Synthetic Challenge: Chemoselectivity
The core challenge in synthesizing Solriamfetol from (R)-phenylalaninol is Regioselectivity.[1]

The precursor contains two nucleophilic sites: a primary amine (

) and a primary alcohol (

).[1]

Thermodynamic Preference: Isocyanates (carbamoylating agents) preferentially react with

the more nucleophilic amine to form a Urea impurity (

-carbamoylation).[1]

Target: We require reaction at the alcohol to form the Carbamate (

-carbamoylation).[1]

This protocol details the Acid-Mediated Direct Carbamoylation method (sodium cyanate route),

which utilizes pH-controlled protonation to mask the amine, directing the reaction exclusively to

the alcohol.[1]

Retrosynthetic Analysis & Pathway
The following diagram illustrates the chemoselective strategy. By protonating the amine

precursor (1), we deactivate it, allowing the isocyanic acid (generated in situ) to react with the

hydroxyl group.[1]
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Caption: Chemoselective pathway utilizing amine protonation to favor O-carbamoylation over

N-carbamoyl urea formation.[1]

Protocol 1: Synthesis of Solriamfetol Free Base
Target: Conversion of (R)-Phenylalaninol to (R)-2-amino-3-phenylpropyl carbamate. Method:

Acid-Modulated Sodium Cyanate Carbamoylation.[1][6][8]

Reagents & Equipment[1][10]
Precursor: (R)-Phenylalaninol (CAS: 5267-64-1) - High optical purity (>99% ee) is critical.[1]

Reagent: Sodium Cyanate (NaOCN).[1]

Acid: Methanesulfonic acid (MSA) or Hydrochloric acid (HCl).[1] MSA is preferred for higher

solubility in organic biphasic systems.[1]

Solvent: Dichloromethane (DCM) or Toluene.[1]

Equipment: Jacketed glass reactor with overhead stirring; pH meter.

Step-by-Step Procedure
Charge and Dissolution:

In a reactor, dissolve 10.0 g (66.1 mmol) of (R)-Phenylalaninol in 100 mL of

Dichloromethane (DCM).

Cool the solution to 0–5°C.

Acid Protection (The Critical Step):

Slowly add Methanesulfonic acid (MSA) (approx.[1] 2.0 - 2.5 equivalents) while

maintaining temperature <10°C.[1]

Mechanism:[6][9][10] This converts the free amine (
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) to the methanesulfonate salt (

), rendering it non-nucleophilic.[1]

Verify pH is strongly acidic (pH < 2).[1]

Carbamoylation:

Add Sodium Cyanate (NaOCN) (2.0 equivalents) in small portions over 30 minutes.

Note: NaOCN reacts with excess acid to form Isocyanic Acid (

) in situ.[1]

Allow the reaction to warm to 20–25°C and stir for 12–16 hours.

IPC (In-Process Control): Monitor by HPLC for the disappearance of phenylalaninol. Limit:

<1.0%.

Quench and Workup:

Cool the mixture to 10°C.

Slowly add 20% aqueous NaOH to adjust pH to 12–13.[1] This deprotonates the

ammonium salt, liberating the Solriamfetol free base.

Separate the layers.[1] Extract the aqueous layer twice with DCM (2 x 50 mL).[1]

Isolation:

Combine organic layers and wash with brine.[1]

Dry over anhydrous

and concentrate under vacuum.[1]

Yield: Expect a white to off-white solid (Solriamfetol Free Base).[1] Typical yield: 85–90%.

[1]
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Protocol 2: Salt Formation (Drug Substance
Preparation)
Target: Synthesis of Solriamfetol Hydrochloride from (R)-2-amino-3-phenylpropyl carbamate.

Context: This addresses the prompt's literal phrasing ("Synthesis from the carbamate").

Step-by-Step Procedure
Dissolution:

Dissolve 10.0 g of Solriamfetol Free Base (from Protocol 1) in 50 mL of Isopropyl Alcohol

(IPA) at 40°C.

Acidification:

Slowly add HCl in IPA (or concentrated aqueous HCl) dropwise until pH reaches 2–3.

A white precipitate (Solriamfetol HCl) will begin to form immediately.[1]

Crystallization:

Heat the slurry to 70°C to dissolve fines (if necessary for polymorph control) or stir at 20°C

for 2 hours for standard precipitation.

Cool slowly to 0–5°C and hold for 1 hour.

Filtration and Drying:

Filter the solids under vacuum.[1]

Wash the cake with cold IPA.

Dry in a vacuum oven at 45°C for 12 hours.

Analytical Specifications & Quality Control
The following parameters are critical for validating the synthesis.
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Parameter Specification Method Rationale

Appearance
White to off-white

crystalline powder
Visual

Standard API

requirement.[1]

Identification
Matches Reference

Standard
IR / NMR Confirms structure.[1]

Chiral Purity 99.5% ee Chiral HPLC
(S)-enantiomer is an

impurity.[1]

Assay 98.0% – 102.0% HPLC (UV) Quantitative purity.[1]

Impurity A 0.15% HPLC
Residual

Phenylalaninol.[1]

Impurity B 0.15% HPLC
Urea derivative (N-

carbamoyl).[1]

Workflow Diagram: Quality Control Loop
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Caption: Decision tree for analytical release of Solriamfetol HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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